Cas no 98410-85-6 (7-nitroisoquinolin-1-amine)

• Product Name: 7-nitroisoquinolin-1-amine
• CAS No: 98410-85-6
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 1990738
• PubChem ID: 21862658
• Update Time: 2025-04-21

7-nitroisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

• 7-nitro-1-Isoquinolinamine
• 7-nitroisoquinolin-1-amine
• AKOS033932314
• Z1222424680
• G54202
• 98410-85-6
• DA-35575
• SCHEMBL5990018
• EN300-298042

• Inchi： 1S/C9H7N3O2/c10-9-8-5-7(12(13)14)2-1-6(8)3-4-11-9/h1-5H,(H2,10,11)
• InChI Key： OCZGKOHVBQYFSW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C=CN=C(C=2C=1)N)=O

Computed Properties

• Exact Mass: 189.053826475Da
• Monoisotopic Mass: 189.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 423.7±30.0 °C at 760 mmHg
• Flash Point: 210.0±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

7-nitroisoquinolin-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives